molecular formula C29H32N4O2S2 B15106736 2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B15106736
M. Wt: 532.7 g/mol
InChI Key: LQVDKOPZEOXXOF-MOHJPFBDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a fused pyrido[1,2-a]pyrimidin-4-one core substituted with a dihydroisoquinoline moiety at position 2 and a (Z)-configured thiazolidinone-methylidene group at position 2. The thiazolidinone ring is further modified with a heptyl chain at position 3, enhancing lipophilicity.

Properties

Molecular Formula

C29H32N4O2S2

Molecular Weight

532.7 g/mol

IUPAC Name

(5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-heptyl-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C29H32N4O2S2/c1-3-4-5-6-9-15-33-28(35)24(37-29(33)36)18-23-26(30-25-20(2)11-10-16-32(25)27(23)34)31-17-14-21-12-7-8-13-22(21)19-31/h7-8,10-13,16,18H,3-6,9,14-15,17,19H2,1-2H3/b24-18-

InChI Key

LQVDKOPZEOXXOF-MOHJPFBDSA-N

Isomeric SMILES

CCCCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCC5=CC=CC=C5C4)/SC1=S

Canonical SMILES

CCCCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCC5=CC=CC=C5C4)SC1=S

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities and Variations

Pyrimidinone Derivatives

The pyrido[1,2-a]pyrimidin-4-one scaffold is structurally analogous to pyrazolo[3,4-d]pyrimidin-4-one (e.g., compounds 10a and 10b in ) and coumarin-linked pyrimidin-2(1H)-ones (e.g., 4i in ). Key differences include:

  • Substituent Diversity: The target compound’s dihydroisoquinoline and heptyl-thiazolidinone groups contrast with phenyl-thiazolidinone (in 10a) and coumarin-tetrazole (in 4i) substituents.
Thiazolidinone-Containing Compounds

The thiazolidinone ring is a shared feature with 10a and 10b (). However:

  • Configuration : The (Z)-geometry of the methylidene group in the target compound may influence steric interactions compared to other configurations.
  • Side Chains : The heptyl chain vs. phenyl/chlorophenyl groups in 10a/b could modulate target selectivity or metabolic stability .

Chemoinformatic Similarity Analysis

Using Tanimoto coefficients ():

  • Shared Features: Thiazolidinone and pyrimidinone cores yield moderate similarity (~0.4–0.6) with 10a/b.
  • Divergence: The dihydroisoquinoline and heptyl groups reduce similarity (~0.2–0.3) with coumarin derivatives like 4i .

Comparative Data Table

Compound Name Core Structure Key Substituents Bioactivity Reference
Target Compound Pyrido[1,2-a]pyrimidin-4-one Dihydroisoquinoline, Heptyl-thiazolidinone Not reported -
10a () Pyrazolo[3,4-d]pyrimidin-4-one Phenyl-thiazolidinone Anti-inflammatory
4i () Pyrimidin-2(1H)-one Coumarin, Tetrazole Not reported

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.